Cas no 60686-78-4 (S-2-Bromo -2-phenylacetic acid)

• Product Name: S-2-Bromo -2-phenylacetic acid
• CAS No: 60686-78-4
• MF: C₈H₇O₂Br
• MW: 215.04398
• MDL: MFCD09752095
• CID: 502184
• PubChem ID: 7000044
• Update Time: 2024-02-29

S-2-Bromo -2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• S-2-Bromo -2-phenylacetic acid
• Benzeneaceticacid, a-bromo-, (aS)-
• (1S)-1-(3-nitro-4-benzyloxyphenyl)-2-bromoethan-1-ol
• (S)-1-(4-(Benzyloxy)-3-nitrophenyl)-2-bromoethanol
• (S)-1-(4-BENZYLOXY-3-NITROPHENYL)-2-BROMOETHANOL
• (S)-2-bromo-1-[3-nitro-4-(benzyloxy)phenyl]ethanol
• (S)-2-bromo-2-phenylacetic acid
• (S)-2-bromophenylacetic acid
• (S)-bromo-phenyl-acetic acid
• (S)-Brom-phenyl-esssigsaeure
• 1-(4-(benzyloxy)-3-nitrophenyl)-2-bromoethanol
• AG-E-41624
• ANW-71110
• CTK4E1348
• SureCN2671920
• S-2--Bromo -2-phenylacetic acid

• MDL： MFCD09752095

Computed Properties

• Exact Mass: 213.963
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 37.30000
• LogP: 2.20720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives